Cas no 1851168-71-2 (Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)-)

• Product Name: Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)-
• CAS No: 1851168-71-2
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 5211357
• Update Time: 2025-06-09

Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)-

• Inchi： 1S/C10H10N2/c11-8-10(3-4-10)6-9-2-1-5-12-7-9/h1-2,5,7H,3-4,6H2
• InChI Key： YQTBQESOAJGNKB-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CN=C2)(C#N)CC1

Additional information on Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)-

Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- (CAS No. 1851168-71-2)

Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- is a versatile organic compound with the CAS registry number 1851168-71-2. This compound is characterized by its unique structure, which combines a cyclopropane ring with a cyano group and a pyridinylmethyl substituent. The combination of these functional groups makes it a valuable molecule in various chemical and pharmaceutical applications. Recent advancements in synthetic chemistry have further enhanced its potential as a building block for complex molecules.

The core structure of Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- consists of a cyclopropane ring, which is known for its high ring strain and reactivity. This ring is attached to a cyano group (-CN), which contributes to the compound's electronic properties and reactivity. Additionally, the presence of the 3-pyridinylmethyl group introduces aromaticity and potential for hydrogen bonding, further expanding its chemical versatility. The interplay of these functional groups makes this compound a fascinating subject for both theoretical and experimental studies.

Recent research has focused on the synthesis and application of Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- in organic synthesis. One notable study highlights its use as an intermediate in the construction of bioactive compounds. The compound's ability to undergo various transformations, such as nucleophilic additions and cyclizations, has been exploited to synthesize complex molecules with potential pharmacological activity. For instance, researchers have successfully utilized this compound to construct heterocyclic frameworks that mimic natural product motifs.

The synthesis of Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclopropanation of an alkyne or alkene followed by functionalization to introduce the cyano and pyridinylmethyl groups. The development of efficient catalysts and methodologies has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent studies have explored its integration into polymer systems to enhance electrical conductivity without compromising mechanical stability.

Moreover, the compound's reactivity has been leveraged in catalytic processes. For example, it has been used as a ligand in transition metal-catalyzed reactions to facilitate selective bond formations. This application underscores its role as a valuable tool in asymmetric catalysis, where controlling the stereochemistry of products is crucial.

The integration of computational chemistry techniques has also played a pivotal role in understanding the properties of Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)-. Advanced molecular modeling has provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies have guided experimental efforts, leading to more efficient synthetic routes and novel applications.

In conclusion, Cyclopropanecarbonitrile, 1-(3-pyridinylmethyl)- (CAS No. 1851168-71-2) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, reactivity, and compatibility with modern synthetic techniques position it as an essential building block in contemporary chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to make even greater contributions to scientific advancements.